Cas no 763925-38-8 (4-Chloro-2-(trifluoromethyl)-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine)

• Product Name: 4-Chloro-2-(trifluoromethyl)-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine
• CAS No: 763925-38-8
• MF: C₈H₇ClF₃N₃
• MW: 237.609490633011
• CID: 1081445
• PubChem ID: 18456520
• Update Time: 2025-04-20

4-Chloro-2-(trifluoromethyl)-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-(trifluoromethyl)-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine
• Pyrido[3,4-d]pyrimidine,4-chloro-5,6,7,8-tetrahydro-2-(trifluoromethyl)-, hydrochloride (1:1)
• SCHEMBL4387393
• A834883
• FT-0760159
• 647863-08-9
• AKOS015850372
• 4-chloranyl-2-(trifluoromethyl)-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine
• AB53040
• CS-0077286
• YXZCCWINWURAGH-UHFFFAOYSA-N
• FT-0646428
• DTXSID00594030
• 763925-38-8
• DB-073534
• DB-075127

• Inchi： 1S/C8H7ClF3N3/c9-6-4-1-2-13-3-5(4)14-7(15-6)8(10,11)12/h13H,1-3H2
• InChI Key： YXZCCWINWURAGH-UHFFFAOYSA-N
• SMILES： ClC1=C2C(CNCC2)=NC(C(F)(F)F)=N1

Computed Properties

• Exact Mass: 237.028
• Monoisotopic Mass: 237.028
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.8A^2
• XLogP3: 1.5

Experimental Properties

• Density: 1.447
• Boiling Point: 256.9 °C at 760 mmHg
• Flash Point: 256.9 °C at 760 mmHg
• Refractive Index: 1.494
• PSA: 37.81000
• LogP: 2.12330